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Compound of Interest

Tributylmethylphosphonium methyl
Compound Name:

sulfate
CAS No.: 69056-62-8
Cat. No.: B1591079

Get Quote

Executive Summary

Tributylmethylphosphonium methyl sulfate (

) represents a class of ionic liquid phase-transfer catalysts (PTCs) designed for reaction
environments that exceed the thermal stability limits of traditional quaternary ammonium salts.

While ubiquitous catalysts like Tetrabutylammonium Bromide (TBAB) degrade via Hofmann
elimination at temperatures above 60-80°C, tributylmethylphosphonium methyl sulfate
remains stable up to 200°C. This thermal resilience, combined with its liquid state at room
temperature, makes it the catalyst of choice for high-energy activation barriers, such as the
alkylation of sterically hindered substrates or solvent-free "green” chemical processes.

Physicochemical Profile
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Property

Specification

Chemical Name

Tributyl(methyl)phosphonium methyl sulfate

CAS Number 69056-62-8

Molecular Formula

Molecular Weight 328.45 g/mol

Appearance Clear to pale yellow viscous liquid
Melting Point < 20°C (lonic Liquid)

Thermal Decomposition

> 200°C (Onset)

Soluble in water, alcohols, polar aprotic

Solubility o )
solvents; Immiscible with hexane/heptane.
Non-nucleophilic anion (
) prevents side reactions common with halides (
Key Advantage

Mechanistic Insight: Why Phosphonium?

The efficacy of this catalyst relies on the Starks’ Extraction Mechanism, but with a critical
stability advantage.

The Thermal Stability Gap

In quaternary ammonium salts (Quats), the

-hydrogen on the alkyl chain is susceptible to abstraction by basic nucleophiles (like
), leading to Hofmann Elimination and catalyst destruction.

e Quat Failure Mode:
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e Phosphonium Resilience: The C-P bond is stronger and less prone to this elimination
pathway, allowing the catalyst to survive prolonged heating at 110-150°C.

The Anion Effect

The methyl sulfate (

) counter-ion is weakly coordinating and non-nucleophilic. Unlike bromide or iodide, it does not
compete with the intended nucleophile, reducing byproduct formation in sensitive substitution
reactions.

Mechanistic Diagram

The following diagram illustrates the catalytic cycle for a high-temperature O-alkylation,
highlighting the catalyst's role in shuttling the phenoxide anion into the organic phase.
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Figure 1: Phase-Transfer Catalysis Cycle. The phosphonium cation (

) shuttles the phenoxide across the interface. The high thermal stability allows the Organic
Phase to be heated to 110°C+, accelerating the SN2 attack on sterically hindered substrates.

Protocol: High-Temperature O-Alkylation of
Hindered Phenols

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1591079/docs?utm_src=pdf-body-img#application-note-tributylmethylphosphonium-methyl-sulfate-as-a-high-stability-phase-transfer-catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Objective: Synthesize 2,6-di-tert-butyl-4-methylphenyl benzyl ether from 2,6-di-tert-butyl-4-
methylphenol (BHT). Challenge: The steric bulk of the tert-butyl groups blocks nucleophilic
attack. Standard PTC conditions (TBAB at 60°C) yield <10% product. Solution: Use
Tributylmethylphosphonium Methyl Sulfate at 110°C.

Materials

e Substrate: 2,6-Di-tert-butyl-4-methylphenol (22.0 g, 100 mmol)

Reagent: Benzyl Chloride (13.9 g, 110 mmol)

Catalyst: Tributylmethylphosphonium Methyl Sulfate (1.64 g, 5 mmol, 5 mol%)

Base: 50% NaOH Solution (40 mL)

Solvent: Toluene (50 mL) — Optional, can be run solvent-free.

Step-by-Step Methodology

¢ Reaction Assembly:

o In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
charge the Phenol substrate and Toluene.

o Add the Catalyst (Tributylmethylphosphonium Methyl Sulfate). Note that it is a viscous
liquid; weigh by difference or use a syringe.

o Add Benzyl Chloride.[1][2]
 Activation:
o Add the 50% NaOH solution in one portion.

o Critical Step: Heat the mixture to 110°C (oil bath temperature) with vigorous stirring (1000
rpm). The high stirring rate is essential to maximize the interfacial area.

¢ Reaction Monitoring:

o Monitor via TLC (Hexane/Ethyl Acetate 9:1) or HPLC.
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o Observation: Under these conditions, the reaction typically reaches completion in 4—6
hours. (Comparison: TBAB would degrade within 1 hour, stalling the reaction).

o Workup:
o Cool the mixture to room temperature.

o Separate the phases. The catalyst will largely partition into the aqueous phase (or form a
third phase depending on concentration).

o Wash the organic phase with water (2 x 50 mL) to remove residual base and catalyst.
o Dry the organic phase over anhydrous
, filter, and concentrate under vacuum.
 Purification:

o Recrystallize the crude solid from cold ethanol to obtain white crystals.

Expected Results vs, Control

Catalyst Temperature Time Yield
None 110°C 24 h <5%
. 35% (Catalyst
TBAB (Ammonium) 80°C (Max) 24 h
decomposed)
Tributylmethylphospho
Y yipnosp 110°C 5h > 92%

nium Methyl Sulfate

Application Note 2: "Green" Solvent-Free
Epoxidation

Because Tributylmethylphosphonium Methyl Sulfate is an lonic Liquid (IL), it can act as
both the solvent and the catalyst.[3] This eliminates Volatile Organic Compounds (VOCSs).

Workflow:
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e Mix Alkene (e.g., 1-octene) + Hydrogen Peroxide (30% aq) + Catalyst (20 mol%).
e Add a catalytic amount of Sodium Tungstate (

)

o Stir at 90°C.

e Mechanism: The phosphonium salt extracts the peroxotungstate species into the organic
alkene phase.

e Recycling: Upon cooling, the mixture separates into two phases: the product (upper) and the
Catalyst/Aqueous system (lower). The lower phase can be reused 4-5 times without
significant loss of activity.

Safety & Handling (SDS Summary)
Although a powerful tool, this compound is hazardous.
» Hazards:
o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.
o Acute Toxicity (Oral): Harmful if swallowed.
o Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.
e PPE Requirements:
o Neoprene or Nitrile gloves (thick gauge).
o Chemical splash goggles + Face shield.
o Fume hood is mandatory.

» Disposal: Do not release into drains. Dispose of as hazardous chemical waste containing
organophosphorus compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. youtube.com [youtube.com]
e 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
o 3. CAS 69056-62-8: tributyl(methyl)phosphonium methyl sulfate [cymitquimica.com]

» To cite this document: BenchChem. [Application Note: Tributylmethylphosphonium Methyl
Sulfate as a High-Stability Phase-Transfer Catalyst]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1591079/docs#application-note-
tributylmethylphosphonium-methyl-sulfate-as-a-high-stability-phase-transfer-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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